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Compound of Interest

Isopropyiltriphenylphosphonium
iodide

Cat. No.: B032370

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the physical properties, synthesis,
and key applications of Isopropyltriphenylphosphonium iodide. The data and protocols are
presented to support research and development in organic synthesis and drug discovery.

Core Data Presentation

The physical and chemical properties of Isopropyltriphenylphosphonium iodide are
summarized in the table below for quick reference.
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Property Value Source(s)

Melting Point 194-197 °C [1112113114]

Alternate Melting Point 190-194 °C [5]

Molecular Formula C21H2:2IP [11061[7]

Molecular Weight 432.28 g/mol [L1121131[ 7]
White to pale yellow or cream

Appearance ) [11[5]16]
crystalline powder

CAS Number 24470-78-8 [1]121161[7]

N Soluble in water and methanol;
Solubility [5]

Insoluble in benzene

Experimental Protocols

Detailed methodologies for the synthesis of Isopropyltriphenylphosphonium iodide and the

determination of its melting point are provided below.

Synthesis of Isopropyltriphenylphosphonium lodide

This protocol is adapted from the synthesis of similar phosphonium salts and involves the

quaternization of triphenylphosphine.

Materials:

Procedure:

Triphenylphosphine (PhsP)

2-lodopropane ((CHs)2CHI)

Anhydrous diethyl ether

Anhydrous benzene or toluene
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 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
triphenylphosphine in anhydrous benzene or toluene under an inert atmosphere (e.g., argon
or nitrogen).

o Add a stoichiometric equivalent of 2-iodopropane to the solution.

» Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Upon completion, the product, Isopropyltriphenylphosphonium iodide, will precipitate out
of the solution as a white solid.

» Allow the mixture to cool to room temperature, and then cool further in an ice bath to
maximize precipitation.

e Collect the solid product by vacuum filtration.

e Wash the collected solid with cold anhydrous diethyl ether to remove any unreacted starting
materials.

e Dry the product under vacuum to obtain the purified Isopropyltriphenylphosphonium
iodide.

Melting Point Determination

The melting point is a critical parameter for assessing the purity of a crystalline solid. The
capillary method using a standard melting point apparatus is described below.

Materials and Equipment:

e Dry, powdered sample of Isopropyltriphenylphosphonium iodide
o Capillary tubes (sealed at one end)

e Melting point apparatus

Procedure:
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o Sample Preparation: Ensure the Isopropyltriphenylphosphonium iodide sample is
completely dry and finely powdered.[1]

o Loading the Capillary Tube: Pack the dry powder into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface to compact the sample.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[1]

o Approximate Melting Point Determination: If the expected melting point is unknown, perform
a rapid heating of the sample to determine an approximate melting range.[2][3]

o Accurate Melting Point Determination:
o Allow the apparatus to cool.

o Using a fresh sample, heat rapidly to about 15-20 °C below the approximate melting point.

[6]
o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[3][5]

e Observation and Recording:

o

Observe the sample through the magnifying eyepiece.

[e]

Record the temperature at which the first drop of liquid appears (the onset of melting).[6]

o

Record the temperature at which the entire sample has turned into a clear liquid (the
completion of melting).

o

The recorded melting range provides an indication of the sample's purity; a narrow range
(0.5-2 °C) is characteristic of a pure compound.[3]

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow and a key application of
Isopropyltriphenylphosphonium iodide.
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Caption: Synthesis workflow for Isopropyltriphenylphosphonium iodide.
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Caption: Logical pathway of the Wittig reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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